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Compound of Interest

Tetraethylammonium fluoride
Compound Name:
hydrate

L Get Quote

Cat. No.: B1316254

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tetraethylammonium fluoride hydrate,
a versatile quaternary ammonium salt. The document details its chemical identity,
physicochemical properties, primary applications in research and industry, and essential safety
and handling protocols.

Chemical Identity and Molecular Formula

Tetraethylammonium fluoride hydrate is an organic salt that exists in a hydrated form. The
degree of hydration can vary, which is reflected in the different molecular formulas reported.
The most common identifier for the hydrated form is CAS number 98330-04-2.[1][2]

Identifier Value

CAS Number 98330-04-2[1][2]

Molecular Formula C8H20NF-xH20[1][3]

C8H22FNO (monohydrate)[4]

Anhydrous Molecular Weight

149.25 g/mol [1]

Monohydrate Molecular Weight

167.26 g/mol [4]

IUPAC Name

tetraethylazanium;fluoride;hydrate
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Physicochemical Properties

Tetraethylammonium fluoride hydrate is a white to off-white or pale yellow crystalline solid.
[1] It is known for being hygroscopic and should be stored in an inert atmosphere at room
temperature.[5] Its solubility in water and polar organic solvents makes it a valuable reagent in
various reaction conditions.[5][6]

Property Description

White to off-white or pale yellow powder or

Appearance

PP crystals.[1]
Solubility Soluble in water and organic solvents.[5]
Melting Point 355 °C[1]

N Store at room temperature in an inert
Storage Conditions
atmosphere.[5]

Sensitivity Hygroscopic.[5]

Core Applications in Research and Development

Tetraethylammonium fluoride hydrate is a key reagent with a broad range of applications,
primarily in organic synthesis and materials science. Its utility stems from its role as a source of
fluoride ions and its function as a phase transfer catalyst.[1][7]

Key Application Areas:

o Fluorination Reactions: It serves as an efficient and safer alternative to gaseous fluorine for
the synthesis of fluorinated organic compounds, which are crucial in the pharmaceutical and

agrochemical industries.[1]

o Phase Transfer Catalyst: Its unique properties enable the transfer of ions between
immiscible phases, which significantly enhances reaction efficiency.[1][7]

o Deprotection Reagent: In organic synthesis, it is commonly used for the cleavage of silyl
ether functional groups.
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e Materials Science: The compound is involved in the preparation of fluorinated polymers,
which possess desirable properties such as chemical resistance and thermal stability.[1] It
also acts as a template agent for molecular sieves.[7]

o Electrochemistry: It finds use in the development of ion-selective electrodes.[1][8]

o Catalysis: It can be used as a homogeneous catalyst in reactions such as the selective
methanolytic depolymerization of poly(lactic acid) (PLA).

Experimental Protocols and Methodologies

While specific experimental protocols are highly dependent on the desired transformation, a
general methodology for its use as a phase transfer catalyst in a fluorination reaction is
described below.

General Protocol for Phase Transfer Catalyzed
Fluorination:
o Reaction Setup: The organic substrate is dissolved in a water-immiscible organic solvent.

e Aqueous Phase Preparation: An aqueous solution of a fluoride salt (e.g., potassium fluoride)
is prepared.

o Addition of Catalyst: Tetraethylammonium fluoride hydrate is added to the biphasic
mixture.

o Reaction Execution: The mixture is stirred vigorously at a controlled temperature to facilitate
the transfer of fluoride ions from the aqueous phase to the organic phase.

e Monitoring: The reaction progress is monitored by appropriate analytical techniques such as
TLC, GC, or HPLC.

o Workup: Upon completion, the organic layer is separated, washed with water and brine,
dried over an anhydrous salt (e.g., Na2S0O4 or MgS0O4), and concentrated under reduced
pressure.
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 Purification: The crude product is then purified by a suitable method, such as column
chromatography or recrystallization.

Below is a visual representation of a typical workflow involving tetraethylammonium fluoride
hydrate.
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Caption: Generalized workflow for a reaction using TEAF hydrate.
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The following diagram illustrates the logical relationship in its function as a phase transfer
catalyst.

Phase Transfer Catalysis Mechanism

TEA* returns to
agueous phase

Aqueous Phase
Organic Phase
F- attacks R-X .
Product Formation

Click to download full resolution via product page
Caption: Role of TEAF as a phase transfer catalyst.

Safety and Handling

Tetraethylammonium fluoride hydrate is considered a hazardous substance and requires
careful handling to avoid exposure.

Hazard Statements:

o Harmful if swallowed, in contact with skin, or if inhaled.[3][4][9]
o Causes skin and serious eye irritation.[3][4][9]

» May cause respiratory irritation.[3][4][9]

Precautionary Measures:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[2][3]

o Ventilation: Use only outdoors or in a well-ventilated area.[2][3]
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e Handling: Avoid breathing dust. Wash hands and any exposed skin thoroughly after
handling. Do not eat, drink, or smoke when using this product.[2][3]

o Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.
[2] The container should be stored locked up.[2]

» Incompatible Materials: Strong oxidizing agents.[2]
First Aid Measures:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[2]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing. Seek medical attention if irritation occurs.[2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.[2][3]

 Ingestion: Clean mouth with water and get medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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